6-((Trimethylsilyl)ethynyl)pyridin-2-amine

• IUPAC Name: 6-(2-trimethylsilylethynyl)pyridin-2-amine
• InChI: InChI=1S/C10H14N2Si/c1-13(2,3)8-7-9-5-4-6-10(11)12-9/h4-6H,1-3H3,(H2,11,12)
• InChI Key: BOROCMHVWMOVLY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=NC(=CC=C1)N
• Molecular Formula: C10H14N2Si
• Molecular Weight: 190.32 g/mol

Description

6-((Trimethylsilyl)ethynyl)pyridin-2-amine is a useful research compound. Its molecular formula is C10H14N2Si and its molecular weight is 190.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization of Organic Compounds : This compound has been used in the synthesis of other organic compounds. For instance, it was involved in the preparation of 2,5-Bis(2-pyridyl)thiophene, a process that included a series of reactions such as desilylation and oxidative coupling (Al-taweel, 2002).

• Development of Functionalized Pyridines : It served as an intermediate in the production of functionalized 2-substituted furopyridines. These compounds were obtained through coupling and cyclization processes using halopyridinols (Arcadi et al., 2002).

• Formation of Highly Fluorescent pi-Conjugated Oligomers : This compound, when reacted with specific agents like Ti(O-i-Pr)(4)/2i-PrMgCl, led to the efficient preparation of pi-conjugated oligomers with intense blue fluorescence emission. This demonstrates its role in creating materials with specific optical properties (Takayama et al., 2004).

• Investigation of Reaction Mechanisms : The compound has been used to explore reaction mechanisms, such as in the study of the formation of 1,2-dihydropyridine and 4H-pyran. This research provided insights into the potential energy surface and transition states of these reactions (Shagun et al., 2013).

• Catalysis in Organic Synthesis : The compound was utilized in the aminomethylation reaction of ortho-pyridyl C-H bonds. This demonstrated its role in facilitating specific types of catalytic reactions in organic synthesis (Nagae et al., 2015).